molecular formula C16H18FNO2 B4922705 (3-ethoxy-4-methoxybenzyl)(3-fluorophenyl)amine

(3-ethoxy-4-methoxybenzyl)(3-fluorophenyl)amine

Cat. No. B4922705
M. Wt: 275.32 g/mol
InChI Key: BHGRZKJRBJGCPD-UHFFFAOYSA-N
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Description

(3-ethoxy-4-methoxybenzyl)(3-fluorophenyl)amine is a chemical compound that has gained significant attention in scientific research due to its potential in various applications. The compound is also known as EFMA and is synthesized using specific methods.

Mechanism of Action

The mechanism of action of EFMA is not fully understood. However, studies have shown that EFMA exerts its pharmacological effects by inhibiting specific enzymes and receptors. EFMA has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a crucial role in the inflammatory response. EFMA has also been found to inhibit the activity of acetylcholinesterase (AChE), an enzyme that degrades the neurotransmitter acetylcholine. Inhibition of AChE can lead to increased levels of acetylcholine in the brain, which can improve cognitive function.
Biochemical and Physiological Effects:
EFMA has been found to exhibit several biochemical and physiological effects. Studies have shown that EFMA can inhibit the growth of cancer cells by inducing apoptosis (programmed cell death). EFMA has also been found to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. EFMA has been found to improve cognitive function by increasing the levels of acetylcholine in the brain. EFMA has also been found to exhibit antifungal properties by inhibiting the growth of specific fungi.

Advantages and Limitations for Lab Experiments

EFMA has several advantages for lab experiments. EFMA is synthesized using a specific method that yields high purity and yield. EFMA has been found to exhibit several pharmacological effects, making it a useful compound for studying various diseases. However, EFMA has some limitations for lab experiments. EFMA is not readily available commercially, and its synthesis method requires specific reagents and equipment. EFMA is also a relatively new compound, and more studies are needed to fully understand its pharmacological effects.

Future Directions

EFMA has several potential future directions in scientific research. One of the significant future directions is in the development of new drugs. EFMA has been found to exhibit several pharmacological effects that make it a potential lead compound for the development of new drugs. EFMA can also be modified to improve its pharmacological properties. Another potential future direction is in the study of EFMA's mechanism of action. More studies are needed to fully understand how EFMA exerts its pharmacological effects. EFMA can also be used in combination with other compounds to enhance its pharmacological effects. Finally, EFMA can be studied for its potential in other scientific research applications, such as in the field of agriculture and environmental science.
Conclusion:
In conclusion, EFMA is a chemical compound that has gained significant attention in scientific research due to its potential in various applications. EFMA is synthesized using a specific method and has been found to exhibit antitumor, anti-inflammatory, and antifungal properties. EFMA has potential as a lead compound for the development of new drugs and can be studied for its potential in other scientific research applications. More studies are needed to fully understand EFMA's pharmacological effects and mechanism of action.

Synthesis Methods

EFMA is synthesized using a specific method that involves the reaction of 3-ethoxy-4-methoxybenzaldehyde and 3-fluoroaniline in the presence of a base and a catalyst. The reaction yields EFMA as a white crystalline solid with a high yield. The synthesis method has been optimized to produce EFMA with high purity and yield.

Scientific Research Applications

EFMA has been studied for its potential in various scientific research applications. One of the significant applications of EFMA is in the field of medicinal chemistry. Studies have shown that EFMA has potential as a lead compound for the development of new drugs. EFMA has been found to exhibit antitumor, anti-inflammatory, and antifungal properties. EFMA has also been studied for its potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

properties

IUPAC Name

N-[(3-ethoxy-4-methoxyphenyl)methyl]-3-fluoroaniline
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H18FNO2/c1-3-20-16-9-12(7-8-15(16)19-2)11-18-14-6-4-5-13(17)10-14/h4-10,18H,3,11H2,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BHGRZKJRBJGCPD-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=C(C=CC(=C1)CNC2=CC(=CC=C2)F)OC
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H18FNO2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

275.32 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[(3-ethoxy-4-methoxyphenyl)methyl]-3-fluoroaniline

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